Cas no 874397-55-4 (7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874397-55-4
• MF: C₂₄H₂₃FN₂O₅
• MW: 438.448230028152
• CID: 6293325
• PubChem ID: 4972412
• Update Time: 2025-06-03

7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-fluoro-1-(2-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• F1845-0748
• 874397-55-4
• 7-fluoro-1-(2-methoxyphenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• AKOS002275153
• Z339023264
• AKOS016311608

• Inchi： 1S/C24H23FN2O5/c1-30-18-5-3-2-4-16(18)21-20-22(28)17-14-15(25)6-7-19(17)32-23(20)24(29)27(21)9-8-26-10-12-31-13-11-26/h2-7,14,21H,8-13H2,1H3
• InChI Key： PSDFMXZLTXNLCP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1=C(C(N(CCN3CCOCC3)C1C1C=CC=CC=1OC)=O)O2)=O

Computed Properties

• Exact Mass: 438.15910000g/mol
• Monoisotopic Mass: 438.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

Additional information on 7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Research Brief on 7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 874397-55-4)

In recent years, the compound 7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 874397-55-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex chromeno[2,3-c]pyrrole-3,9-dione core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The presence of fluorine and morpholine substituents enhances its pharmacological properties, making it a subject of intense study.

Recent studies have focused on the synthesis and optimization of this compound to improve its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly increased the yield of 874397-55-4 while reducing byproduct formation. The study highlighted the importance of the morpholine moiety in enhancing the compound's solubility and its ability to interact with cellular targets, such as kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo evaluations have demonstrated the compound's efficacy in inhibiting specific enzymatic activities associated with inflammatory and oncogenic pathways. For instance, a preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 874397-55-4 exhibited potent inhibitory effects on PI3K/AKT/mTOR signaling, a critical pathway in cancer cell proliferation. The compound's ability to cross the blood-brain barrier also suggests potential applications in neurodegenerative diseases.

Further research has explored the structural-activity relationship (SAR) of 874397-55-4, revealing that modifications to the methoxyphenyl group can significantly alter its binding affinity to target proteins. Computational modeling and molecular docking studies have provided insights into the compound's interaction with active sites, facilitating the design of derivatives with improved therapeutic profiles. These findings were recently summarized in a comprehensive review in Current Topics in Medicinal Chemistry.

Despite these advancements, challenges remain in the clinical translation of 874397-55-4. Issues such as metabolic stability and off-target effects need to be addressed through further optimization and toxicological studies. Ongoing research aims to develop prodrug versions or nanoparticle-based delivery systems to enhance the compound's pharmacokinetics and reduce potential side effects.

In conclusion, 7-fluoro-1-(2-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione represents a promising candidate for therapeutic development, with applications spanning oncology, neurology, and inflammation. Continued research into its mechanisms of action and derivative synthesis will be crucial for unlocking its full potential in drug discovery and development.